Cas no 50907-09-0 (4-cyanobenzyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate)

• Product name: 4-cyanobenzyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• CAS No: 50907-09-0
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 1569925
• PubChem ID: 182652

4-cyanobenzyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-cyanobenzyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• P-CYANOBENZYL-TR-CHRYSANTHEMATE
• 50907-09-0
• (4-cyanophenyl)methyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• 82535-32-8
• DTXSID60875054

• Inchi： InChI=1S/C18H21NO2/c1-12(2)9-15-16(18(15,3)4)17(20)21-11-14-7-5-13(10-19)6-8-14/h5-9,15-16H,11H2,1-4H3
• InChI Key： MQRCYPSLRFLLOE-UHFFFAOYSA-N
• SMILES： CC(=CC1C(C1(C)C)C(=O)OCC2=CC=C(C=C2)C#N)C

Computed Properties

• Exact Mass: 283.15733
• Monoisotopic Mass: 283.157229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.09
• Boiling Point: 389°C at 760 mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.543
• PSA: 50.09